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Introduction to Texin® Thermoplastic
Polyurethanes
Texin® thermoplastic polyurethanes, manufactured by Covestro, are a versatile class of block

copolymers known for their exceptional combination of properties, bridging the gap between

flexible rubbers and rigid plastics.[1][2] These materials are prized for their high tensile and tear

strength, excellent abrasion resistance, and good resistance to oils and greases.[1] Many

grades of Texin® are biocompatible and comply with FDA food-contact regulations, making

them suitable for a wide range of medical and pharmaceutical applications.[1][2]

This guide focuses on the critical aspects of surface chemistry and protein adsorption on

Texin® TPUs, with a specific focus on a Shore 92A hardness material, likely corresponding to

Desmopan 192. Understanding these surface interactions is paramount for researchers,

scientists, and drug development professionals working with these polymers in biological

environments.

Core Material Properties (Desmopan 192)
The bulk properties of the TPU are crucial as they influence the surface characteristics. The

following table summarizes the key mechanical properties of Desmopan 192, a likely equivalent

to Texin 192A.
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Property Value Test Standard

Mechanical Properties

Tensile Stress (10%

Elongation)
4 MPa ISO 527

Stress at 100% Elongation 9.5 MPa ISO 527

Stress at 300% Elongation 17 MPa ISO 527

Stress at Break 52 MPa ISO 527

Strain at Break >300 % ISO 527

Tear strength 85 kN/m ISO 34-1

Abrasion resistance 32 mm³ ISO 4649

Shore Hardness A (15s) 92 ISO 868

Shore Hardness D (15s) 42 ISO 868

Other Properties

Density 1230 kg/m ³ ISO 1183

Data sourced from the Desmopan 192 datasheet.[3]

Surface Chemistry of Texin® TPUs
The surface chemistry of a biomaterial dictates its initial interaction with a biological

environment. For TPUs like Texin®, the surface is characterized by a micro-phase separated

structure consisting of hard and soft segments.

Hard Segments: Typically composed of a diisocyanate and a chain extender, these regions

are polar and contribute to the material's strength and stiffness.

Soft Segments: Usually a polyether or polyester, these segments are more flexible and less

polar, imparting elastomeric properties to the material.
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This micro-phase separation results in a heterogeneous surface at the nanoscale, with distinct

domains of varying polarity and hydrophobicity. This surface heterogeneity plays a significant

role in protein adsorption.

Factors Influencing Surface Properties
The surface properties of Texin® TPUs can be influenced by several factors:

Processing Conditions: Injection molding and extrusion parameters can affect the orientation

of polymer chains at the surface, influencing the distribution of hard and soft segments.

Surface Modifications: Various techniques can be employed to alter the surface chemistry of

TPUs to either enhance or reduce protein adsorption. These include plasma treatment,

grafting of polymers like polyethylene glycol (PEG), and the introduction of functional groups.

Protein Adsorption on Texin® TPU Surfaces
The adsorption of proteins onto a biomaterial surface is the initial and critical event that occurs

when a material comes into contact with a biological fluid. This adsorbed protein layer mediates

subsequent cellular interactions and can significantly impact the biocompatibility and

performance of a medical device.

The mechanism of protein adsorption is a complex process driven by a combination of factors:

Surface Hydrophobicity: The hydrophobic and hydrophilic domains on the TPU surface

interact differently with proteins.

Surface Charge: The surface of the TPU can carry a net charge, which will influence the

adsorption of charged proteins.

Protein Characteristics: The size, charge, and conformational stability of the protein itself will

determine its affinity for the surface.

The Vroman Effect
In a complex biological fluid like blood plasma, a dynamic process known as the "Vroman

effect" occurs. Initially, small and abundant proteins adsorb to the surface. Over time, these are
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displaced by larger proteins with a higher affinity for the surface. This sequential adsorption

process results in a time-dependent composition of the adsorbed protein layer.

Experimental Protocols for Surface Characterization
and Protein Adsorption
A variety of techniques are used to characterize the surface of TPUs and quantify protein

adsorption.

Surface Characterization
Contact Angle Goniometry: This technique measures the angle a liquid droplet makes with

the surface, providing an indication of the surface's hydrophobicity and surface energy.

X-ray Photoelectron Spectroscopy (XPS): XPS provides information about the elemental

composition of the material's surface.

Atomic Force Microscopy (AFM): AFM is used to visualize the surface topography at the

nanoscale, revealing the micro-phase separation of the hard and soft segments.

Protein Adsorption Quantification
Enzyme-Linked Immunosorbent Assay (ELISA): ELISA uses specific antibodies to detect and

quantify the amount of a particular protein adsorbed to the surface.

Quartz Crystal Microbalance with Dissipation Monitoring (QCM-D): QCM-D is a highly

sensitive technique that can measure the mass of adsorbed proteins in real-time.

Radiolabeling: Proteins can be labeled with a radioactive isotope, and the amount of

adsorbed protein can be determined by measuring the radioactivity of the surface.

Visualizing Workflows and Concepts
General Workflow for Investigating Protein Adsorption
on Texin® TPU
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Caption: Experimental workflow for protein adsorption studies on Texin® 192A.

The Vroman Effect on a TPU Surface
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Caption: Schematic of the Vroman effect on a TPU surface.

Conclusion
The surface chemistry and protein adsorption characteristics of Texin® 192A, and by extension,

the broader family of medical-grade TPUs, are of paramount importance in the design and

development of medical devices and drug delivery systems. While specific data for "Texin
192A" is not readily available, the information on similar materials like Desmopan 192 provides

a strong foundation for understanding its expected behavior. A thorough understanding of the

interplay between the material's surface properties and the biological environment is essential
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for ensuring the safety and efficacy of these advanced polymers in healthcare applications.

Further specific experimental investigation on the exact grade of Texin® is recommended for

critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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